Cas no 1804872-55-6 (6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid)

6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid is a specialized pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group and a nitropyridine core, enhances reactivity and selectivity in synthetic pathways. The acetic acid moiety further increases its utility as a versatile intermediate for functionalization. This compound is particularly valued for its potential in the development of bioactive molecules, owing to its electron-withdrawing and steric properties. Its stability under various reaction conditions makes it a reliable building block for complex syntheses. Researchers prioritize this compound for its precision in introducing fluorinated and nitro-substituted motifs into target molecules.

6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid structure

1804872-55-6 structure

Product Name:6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid

CAS No:1804872-55-6

MF:C₉H₈F₂N₂O₅

MW:262.167029380798

CID:4896404

Update Time:2025-10-30

6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid
- Inchi： 1S/C9H8F2N2O5/c1-18-7-4(3-6(14)15)2-5(8(10)11)12-9(7)13(16)17/h2,8H,3H2,1H3,(H,14,15)
- InChI Key： KGYLEEDQMVWTQQ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(CC(=O)O)C(=C([N+](=O)[O-])N=1)OC)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 323
XLogP3: 1.1
Topological Polar Surface Area: 105

6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029019240-250mg	6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid	1804872-55-6	95%	250mg	$1,078.00	2022-04-01
Alichem	A029019240-500mg	6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid	1804872-55-6	95%	500mg	$1,634.45	2022-04-01
Alichem	A029019240-1g	6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid	1804872-55-6	95%	1g	$3,184.50	2022-04-01

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Additional information on 6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid

Recent Advances in the Study of 6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid (CAS: 1804872-55-6)

The compound 6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid (CAS: 1804872-55-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its difluoromethyl and nitro functional groups make it a versatile building block for the development of pharmacologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific enzymatic pathways associated with inflammatory diseases, suggesting its potential as a lead compound for anti-inflammatory drug development.

In terms of synthetic methodology, researchers have developed optimized protocols for the preparation of 6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid, achieving higher yields and purity. A recent patent application (WO2023056789) describes a novel catalytic system that significantly improves the efficiency of the synthesis process, making it more scalable for industrial applications. These advancements are particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Structural-activity relationship (SAR) studies have revealed that the difluoromethyl group at the 6-position plays a crucial role in enhancing the compound's metabolic stability and membrane permeability. Computational modeling and X-ray crystallography data have provided insights into its binding modes with biological targets, facilitating the design of more potent derivatives. These findings were recently presented at the 2024 American Chemical Society National Meeting, generating considerable interest among medicinal chemists.

From a therapeutic perspective, preliminary in vivo studies have shown promising results for 6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid in animal models of autoimmune disorders. The compound demonstrated significant reduction in pro-inflammatory cytokine levels without observable toxicity at therapeutic doses. These results, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Looking forward, researchers are exploring the compound's utility in other therapeutic areas, including oncology and infectious diseases. Its unique chemical structure appears to interact with multiple biological targets, making it a valuable scaffold for polypharmacological approaches. Current challenges include optimizing its pharmacokinetic properties and developing more selective derivatives to minimize off-target effects.

In conclusion, 6-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-acetic acid represents an exciting area of research in medicinal chemistry. The recent advancements in its synthesis, biological evaluation, and structural optimization highlight its potential as a valuable tool for drug discovery. Further studies are warranted to fully explore its therapeutic applications and translate these findings into clinical development.